Cas no 304858-67-1 ((3-cyano-5-fluorophenyl)boronic acid)
(3-Cyano-5-fluorophenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds with high efficiency. The presence of both cyano and fluoro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and agrochemical applications. Its stability under typical reaction conditions and compatibility with diverse functional groups contribute to its utility in constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for introducing fluorinated and nitrile-containing motifs, which are critical in drug design for improving metabolic stability and binding affinity. Proper handling under inert conditions is recommended to preserve its reactivity.
304858-67-1 structure
Product Name:(3-cyano-5-fluorophenyl)boronic acid
CAS No:304858-67-1
MF:C7H5BFNO2
MW:164.929505109787
MDL:MFCD09263608
CID:67563
PubChem ID:23435605
Update Time:2025-05-27
(3-cyano-5-fluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-fluorophenylboronic acid
- 3-Cyano-5-fluorobenzeneboronic acid
- (3-Cyano-5-fluorophenyl)boronic acid
- 1-Butanethiol,AcroSeal
- 3-Borono-5-fluorobenzonitrile
- Boronic acid,(3-cyano-5-fluorophenyl)-(9CI)
- (3-cyano-5-fluorophenyl)boronic acid
-
- MDL： MFCD09263608
- Inchi： 1S/C7H5BFNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,11-12H
- InChI Key： DLYWCECHXBOCAS-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=C(B(O)O)C=1
Computed Properties
- Exact Mass: 165.04000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.35
- Boiling Point: 343.1°C at 760 mmHg
- PSA: 64.25000
- LogP: -0.62282
(3-cyano-5-fluorophenyl)boronic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
(3-cyano-5-fluorophenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-cyano-5-fluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000004-5g |
3-Cyano-5-fluorophenylboronic acid |
304858-67-1 | 97% | 5g |
$162.50 | 2023-09-02 | |
| Alichem | A242000004-10g |
3-Cyano-5-fluorophenylboronic acid |
304858-67-1 | 97% | 10g |
$260.00 | 2023-09-02 | |
| Alichem | A242000004-25g |
3-Cyano-5-fluorophenylboronic acid |
304858-67-1 | 97% | 25g |
$487.50 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C822199-200mg |
3-Cyano-5-Fluorophenylboronic Acid |
304858-67-1 | 98% | 200mg |
￥112.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C822199-1g |
3-Cyano-5-Fluorophenylboronic Acid |
304858-67-1 | 98% | 1g |
￥318.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C822199-5g |
3-Cyano-5-Fluorophenylboronic Acid |
304858-67-1 | 98% | 5g |
￥1,128.00 | 2022-09-02 | |
| Apollo Scientific | PC7176-1g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 97% | 1g |
£33.00 | 2023-09-01 | |
| Apollo Scientific | PC7176-5g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 97% | 5g |
£103.00 | 2023-09-01 | |
| ChemScence | CS-W001064-1g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 99.95% | 1g |
$37.0 | 2022-04-27 | |
| ChemScence | CS-W001064-5g |
3-Cyano-5-fluorobenzeneboronic acid |
304858-67-1 | 99.95% | 5g |
$108.0 | 2022-04-27 |
(3-cyano-5-fluorophenyl)boronic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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